Cas no 2172492-44-1 (methyl 3-amino-7,7-dioxo-1-oxa-7lambda6-thiaspiro4.4nonane-4-carboxylate)

• Product Name: methyl 3-amino-7,7-dioxo-1-oxa-7lambda6-thiaspiro4.4nonane-4-carboxylate
• CAS No: 2172492-44-1
• MF: C₉H₁₅NO₅S
• MW: 249.284101724625
• CID: 5761982
• PubChem ID: 165597720
• Update Time: 2025-10-29

methyl 3-amino-7,7-dioxo-1-oxa-7lambda6-thiaspiro4.4nonane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2172492-44-1
• EN300-1623546
• methyl 3-amino-7,7-dioxo-1-oxa-7lambda6-thiaspiro[4.4]nonane-4-carboxylate
• methyl 3-amino-7,7-dioxo-1-oxa-7lambda6-thiaspiro4.4nonane-4-carboxylate

• Inchi： 1S/C9H15NO5S/c1-14-8(11)7-6(10)4-15-9(7)2-3-16(12,13)5-9/h6-7H,2-5,10H2,1H3
• InChI Key： QLBLUCPPJYBWLP-UHFFFAOYSA-N
• SMILES： S1(CCC2(C1)C(C(=O)OC)C(CO2)N)(=O)=O

Computed Properties

• Exact Mass: 249.06709375g/mol
• Monoisotopic Mass: 249.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 104Ų

Additional information on methyl 3-amino-7,7-dioxo-1-oxa-7lambda6-thiaspiro4.4nonane-4-carboxylate

Introduction to Methyl 3-amino-7,7-dioxo-1-oxa-7lambda6-thiaspiro4.4nonane-4-carboxylate (CAS No. 2172492-44-1)

Methyl 3-amino-7,7-dioxo-1-oxa-7lambda6-thiaspiro4.4nonane-4-carboxylate, identified by its CAS number 2172492-44-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of spirocyclic heterocycles, which are known for their unique structural and functional properties, making them valuable scaffolds in drug discovery and development.

The molecular structure of methyl 3-amino-7,7-dioxo-1-oxa-7lambda6-thiaspiro4.4nonane-4-carboxylate features a complex arrangement of oxygen, nitrogen, and sulfur atoms, arranged in a spirocyclic framework. This arrangement contributes to its distinctive chemical reactivity and potential biological activity. The presence of multiple functional groups, including an amino group, a carboxylate ester, and a dioxo group, further enhances its versatility as a synthetic intermediate and a potential pharmacophore.

In recent years, there has been a growing interest in spirocyclic compounds due to their ability to exhibit multiple binding interactions with biological targets. The spirocyclic core in methyl 3-amino-7,7-dioxo-1-oxa-7lambda6-thiaspiro4.4nonane-4-carboxylate provides a rigid scaffold that can be fine-tuned to optimize binding affinity and selectivity. This has led to several studies exploring its potential applications in the design of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in various cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. The unique structural features of methyl 3-amino-7,7-dioxo-1-oxa-7lambda6-thiaspiro4.4nonane-4-carboxylate make it an attractive candidate for designing kinase inhibitors with high specificity and efficacy.

Recent research has demonstrated the ability of spirocyclic compounds to interact with the ATP-binding pockets of kinases, thereby inhibiting their activity. The oxygen, nitrogen, and sulfur atoms in the molecule can form hydrogen bonds and other non-covalent interactions with key residues in the kinase active site. This interaction can lead to the inhibition of kinase phosphorylation cascades, which are essential for cancer cell proliferation and survival.

The synthesis of methyl 3-amino-7,7-dioxo-1-oxa-7lambda6-thiaspiro4.4nonane-4-carboxylate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves the careful construction of the spirocyclic core followed by functional group modifications to introduce the necessary pharmacophoric elements. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve high yields and enantiopurity.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. In vitro assays have shown that it can effectively inhibit the activity of several kinases, including those involved in cancer pathways. These findings have prompted further investigation into its potential as a lead compound for drug development.

The structural complexity of methyl 3-amino-7,7-dioxo-1-oxa-7lambda6-thiaspiro4.4nonane-4-carboxylate also makes it an interesting candidate for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations have been used to explore its interactions with biological targets at an atomic level. These studies provide valuable insights into the binding mechanism and help in optimizing the molecule for better pharmacological properties.

In conclusion, methyl 3-amino-7,7-dioxo-1-oxa-7lambda6-thiaspiro4.4nonane-4-carboxylate (CAS No. 2172492-44-1) is a highly promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features and biological activities make it an attractive candidate for further exploration in kinase inhibition and other therapeutic applications.